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Compound of Interest

Compound Name: 1-Adamantaneacetyl! chloride

Cat. No.: B020703

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of reactive chemical reagents is paramount for laboratory safety and operational
integrity. 1-Adamantaneacetyl chloride, a reactive acyl chloride, requires specific procedures
for its safe disposal to mitigate risks associated with its corrosivity and reactivity. This guide
provides essential, step-by-step information for the proper disposal of 1-Adamantaneacetyl
chloride, ensuring the safety of laboratory personnel and compliance with environmental
regulations.

Key Safety and Hazard Information

1-Adamantaneacetyl chloride is classified as a corrosive substance.[1] It causes severe skin
burns and eye damage.[2] Due to its reactivity, particularly with water and other nucleophiles, it
must be handled with appropriate personal protective equipment (PPE) in a well-ventilated
area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE) Requirements:
o Eye Protection: Chemical safety goggles and a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

o Skin and Body Protection: A lab coat or chemical-resistant apron. Closed-toe shoes are
mandatory.
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Quantitative Data Summary

The following table summarizes key quantitative data for 1-Adamantaneacetyl chloride.

Property Value

Molecular Formula C12H17CIO

Molecular Weight 212.72 g/mol

CAS Number 19835-38-2
Appearance Colorless liquid

Boiling Point 281.1 °C at 760 mmHg
Density 1.179 g/cm3

Flash Point 126 °C

Storage Temperature 0-8 °C

Note: Physical properties can vary slightly between suppliers.

Disposal Procedure: Neutralization of 1-
Adamantaneacetyl Chloride

The primary hazard associated with the disposal of 1-Adamantaneacetyl chloride is its
vigorous reaction with water, which produces hydrochloric acid (HCI). Therefore, the
recommended disposal procedure involves a controlled neutralization reaction. This process
should be carried out in a chemical fume hood.

Experimental Protocol for Neutralization:
e Preparation:

o In a suitably sized flask equipped with a magnetic stirrer and an addition funnel, place a
solution of a weak base. A saturated solution of sodium bicarbonate (NaHCOs) ora 1-2 M
solution of sodium carbonate (Na2COs3) is recommended. The amount of base should be
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in excess (at least 2-3 molar equivalents) relative to the amount of 1-adamantaneacetyl
chloride to be neutralized.

o Cool the basic solution in an ice bath to 0-5 °C with gentle stirring. This will help to control
the exothermicity of the reaction.

» Addition of 1-Adamantaneacetyl Chloride:

o If the 1-adamantaneacetyl chloride is in a non-water-miscible solvent, it can be added
directly. If it is neat, it should first be diluted in an inert, water-miscible solvent like
tetrahydrofuran (THF) or acetone to better control the reaction rate.

o Slowly add the 1-adamantaneacetyl chloride solution dropwise from the addition funnel
to the cooled, stirring basic solution. Caution: The reaction will evolve carbon dioxide gas,
which can cause frothing and pressure buildup. Maintain a slow addition rate to control the
gas evolution.

e Reaction Completion and Workup:

o After the addition is complete, allow the mixture to slowly warm to room temperature and
continue stirring for at least one hour to ensure the complete hydrolysis and neutralization
of the acyl chloride.

o Test the pH of the aqueous solution with pH paper to ensure it is neutral or slightly basic. If
it is still acidic, add more base.

e Final Disposal:

o Once neutralized, the resulting mixture, containing 1-adamantaneacetic acid sodium salt
and other byproducts, can be disposed of as aqueous waste in accordance with local,
state, and federal regulations. Do not pour down the drain unless permitted by your
institution's environmental health and safety office.

Disposal Workflow Diagram

The following diagram illustrates the step-by-step logical workflow for the safe disposal of 1-
Adamantaneacetyl chloride.
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Caption: Logical workflow for the safe disposal of 1-Adamantaneacetyl chloride.

By adhering to these procedures, laboratory professionals can ensure the safe and effective
disposal of 1-Adamantaneacetyl chloride, fostering a secure research environment. Always
consult your institution's specific safety protocols and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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